![molecular formula C17H15Cl2N5OS2 B2811590 N-(4-{[(2,4-dichlorophenyl)methyl]sulfanyl}phenyl)-2-[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]acetamide CAS No. 303091-89-6](/img/structure/B2811590.png)
N-(4-{[(2,4-dichlorophenyl)methyl]sulfanyl}phenyl)-2-[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]acetamide
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Description
Scientific Research Applications
Synthesis and Structural Analysis
The synthesis of N-(4-{[(2,4-dichlorophenyl)methyl]sulfanyl}phenyl)-2-[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]acetamide and related compounds involves multi-step reactions that yield various derivatives. These compounds are characterized by techniques such as melting point, NMR (1H and 13C), FT-IR, and HRMS to confirm their structures. The crystal structure of specific derivatives has been reported, highlighting the structural basis for their biological activities (Wang et al., 2015).
Biological Activities
The research into the biological activities of these compounds has shown promising results in herbicidal and insecticidal applications. Some derivatives exhibit favorable activities, suggesting their potential in agricultural and pest control applications. The detailed investigation of these activities is crucial for developing new, effective agents in these fields (Wang et al., 2015).
Antibacterial and Antifungal Potentials
Further studies on derivatives of this compound have shown potential antimicrobial activities. Synthesized compounds were evaluated against various bacterial and fungal strains, uncovering their potential as antibacterial and antifungal agents. This opens up possibilities for their use in medical and pharmaceutical applications, particularly in the development of new antimicrobial drugs (Siddiqui et al., 2014).
Anticancer Activities
Certain synthesized derivatives have been explored for their anticancer activities. The evaluation against various cancer cell lines has identified compounds with selective cytotoxicity, suggesting their potential in cancer treatment. This research is crucial for discovering new therapeutic agents and understanding the mechanisms underlying their anticancer effects (Evren et al., 2019).
properties
IUPAC Name |
N-[4-[(2,4-dichlorophenyl)methylsulfanyl]phenyl]-2-(1-methyltetrazol-5-yl)sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15Cl2N5OS2/c1-24-17(21-22-23-24)27-10-16(25)20-13-4-6-14(7-5-13)26-9-11-2-3-12(18)8-15(11)19/h2-8H,9-10H2,1H3,(H,20,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OALIAJNXRWDBOL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=NN=N1)SCC(=O)NC2=CC=C(C=C2)SCC3=C(C=C(C=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15Cl2N5OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
440.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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